Cas no 1517089-68-7 ((2-fluoro-5-methanesulfonylphenyl)methanamine)

• Product Name: (2-fluoro-5-methanesulfonylphenyl)methanamine
• CAS No: 1517089-68-7
• MF: C₈H₁₀FNO₂S
• MW: 203.233904361725
• MDL: MFCD26051427
• CID: 5249525
• PubChem ID: 82506495
• Update Time: 2025-07-24

(2-fluoro-5-methanesulfonylphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2-fluoro-5-methanesulfonylphenyl)methanamine

• MDL： MFCD26051427
• Inchi： 1S/C8H10FNO2S/c1-13(11,12)7-2-3-8(9)6(4-7)5-10/h2-4H,5,10H2,1H3
• InChI Key： UDOZUVCEXRKLHJ-UHFFFAOYSA-N
• SMILES： C1(CN)=CC(S(C)(=O)=O)=CC=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on (2-fluoro-5-methanesulfonylphenyl)methanamine

Comprehensive Overview of (2-fluoro-5-methanesulfonylphenyl)methanamine (CAS No. 1517089-68-7): Properties, Applications, and Research Insights

The compound (2-fluoro-5-methanesulfonylphenyl)methanamine (CAS No. 1517089-68-7) is a fluorinated aromatic amine derivative with a methanesulfonyl substituent, which has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the fluoro and methanesulfonyl functional groups, contribute to its potential as a versatile intermediate in drug discovery and material science. Researchers and industry professionals frequently search for "1517089-68-7 applications" or "synthesis of (2-fluoro-5-methanesulfonylphenyl)methanamine," reflecting its growing relevance in specialized chemical workflows.

From a molecular perspective, (2-fluoro-5-methanesulfonylphenyl)methanamine exhibits distinct physicochemical properties due to its electron-withdrawing sulfonyl group and fluorine atom, which influence its reactivity and binding affinity. These characteristics make it a candidate for modulating biological activity in medicinal chemistry, particularly in the design of kinase inhibitors or GPCR-targeted compounds. Recent publications highlight its utility in optimizing bioavailability and metabolic stability—key concerns in modern drug development. Searches like "fluorinated amine building blocks" or "sulfonylphenyl derivatives in drug design" underscore its niche applications.

In synthetic chemistry, the preparation of CAS No. 1517089-68-7 often involves multi-step routes, including selective fluorination and sulfonylation reactions. Innovations in green chemistry have spurred interest in catalytic methods to improve yield and reduce waste, aligning with global sustainability trends. Queries such as "eco-friendly synthesis of fluorinated amines" or "1517089-68-7 patent literature" reflect this dual focus on efficiency and environmental responsibility. Analytical techniques like HPLC and NMR are critical for quality control, ensuring compliance with industry standards.

The commercial demand for (2-fluoro-5-methanesulfonylphenyl)methanamine is driven by its role in producing high-value specialty chemicals. Suppliers and contract research organizations (CROs) frequently list it under categories like "pharmaceutical intermediates" or "custom synthesis reagents." Its stability under various conditions makes it suitable for scalable manufacturing, addressing queries such as "bulk suppliers of 1517089-68-7" or "storage recommendations for sulfonylphenyl amines." Regulatory documentation, including COA (Certificate of Analysis) and MSDS, ensures safe handling in compliance with international guidelines.

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In summary, (2-fluoro-5-methanesulfonylphenyl)methanamine (CAS No. 1517089-68-7) represents a convergence of synthetic utility and innovative applications. Its prominence in peer-reviewed literature and commercial catalogs underscores its value across multiple domains. By addressing high-intent search terms like "1517089-68-7 price" or "mechanism of action of fluorosulfonyl amines," this overview aims to serve as a technical resource while adhering to SEO best practices for visibility in scientific and industrial communities.